Organic peroxomonosulfates (PMS) are versatile oxidizing agents widely used in various applications, including water and wastewater treatment, organic synthesis, and bleaching processes. Structurally, PMS consists of a peroxy group (-O-O-) attached to a sulfur atom, forming an ester linkage with an aromatic or aliphatic ring. In aqueous solutions, PMS rapidly decomposes into sulfate radicals (SO₄•⁻) and hydrogen peroxide (H₂O₂), which exhibit strong oxidizing properties. In water treatment, PMS effectively removes refractory pollutants such as dyes, phenols, and organic micropollutants by breaking down their molecular structures. Its efficiency lies in the rapid release of reactive oxygen species under mild conditions, making it an environmentally friendly alternative to traditional chlorine-based methods. Additionally, PMS can be used for detoxification processes in industries dealing with harmful substances, ensuring sustainable manufacturing practices. Overall, organic peroxomonosulfates offer a broad range of functionalities due to their inherent oxidative properties and ease of use in diverse chemical environments.